(Rac)-2,5-dibromo-n,n-dimethyl-pentanamide

• Molecular Formula: C7H13Br2NO
• Molecular Weight: 286.99 g/mol
• IUPAC Name: 2,5-dibromo-N,N-dimethylpentanamide
• InChI: InChI=1S/C7H13Br2NO/c1-10(2)7(11)6(9)4-3-5-8/h6H,3-5H2,1-2H3
• InChI Key: WJJXWQMBOVCGSB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C(CCCBr)Br

Description

(Rac)-2,5-dibromo-n,n-dimethyl-pentanamide is a useful research compound. Its molecular formula is C7H13Br2NO and its molecular weight is 286.99 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of dimethylamine (0.91 ml, 7.18 mmol; 40% solution in water) and 2.75 ml (19.76 mmol) of Et3N in 6 ml of CH2Cl2 cooled at 0° C. was added dropwise a solution of 2,5-dibromo-pentanoyl chloride (1.00 g, 3.59 mmol) in 4 ml CH2Cl2. After stirring 1 h at RT, the reaction mixture was partitioned between CH2Cl2 and water. The organic phases were washed with water and brine and the aqueous layers extracted twice with CH2Cl2. The organic phases were dried over MgSO4, evaporated and purified by flash silica gel column (EtOAc/n-heptane 1:1) to afford 0.66 g (64%) of the title product as light yellow oil. MS: 288.1 (2Br, MH+).